Cas no 53136-72-4 (Benzoic acid, 4-(3-aminophenoxy)-3-(aminosulfonyl)-5-(butylamino)-)

• Product name: Benzoic acid, 4-(3-aminophenoxy)-3-(aminosulfonyl)-5-(butylamino)-
• CAS No: 53136-72-4
• MF: C₁₇H₂₁N₃O₅S
• MW: 379.43074
• CID: 357964
• PubChem ID: 54014780

Benzoic acid, 4-(3-aminophenoxy)-3-(aminosulfonyl)-5-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3-aminophenoxy)-3-(aminosulfonyl)-5-(butylamino)-
• 4-(3-aminophenoxy)-3-(butylamino)-5-sulfamoylbenzoic acid
• KUVYSKJZJUPKOV-UHFFFAOYSA-N
• 4-(3-aminophenoxy)-3-n-butylamino-5-sulfamoylbenzoic acid
• 53136-72-4
• benzoic acid,4-(3-aminophenoxy)-3-(aminosulfonyl)-5-(butylamino)-
• DTXSID20708394
• SCHEMBL11806005

• Inchi： InChI=1S/C17H21N3O5S/c1-2-3-7-20-14-8-11(17(21)22)9-15(26(19,23)24)16(14)25-13-6-4-5-12(18)10-13/h4-6,8-10,20H,2-3,7,18H2,1H3,(H,21,22)(H2,19,23,24)
• InChI Key： KUVYSKJZJUPKOV-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(OC2C(NCCCC)=CC(C(O)=O)=CC=2S(N)(=O)=O)=C1

Computed Properties

• Exact Mass: 379.12033
• Monoisotopic Mass: 379.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 144.74